Cas no 1781914-23-5 (4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid)

• Product Name: 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid
• CAS No: 1781914-23-5
• MF: C₁₂H₇ClN₂O₂
• MW: 246.649181604385
• CID: 6847619
• PubChem ID: 84018641
• Update Time: 2025-05-22

4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3H-pyrrolo(2,3-c)quinoline-1-carboxylic acid
• EN300-25913399
• 1781914-23-5
• 888-223-7
• 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid

• Inchi： 1S/C12H7ClN2O2/c13-11-10-9(7(5-14-10)12(16)17)6-3-1-2-4-8(6)15-11/h1-5,14H,(H,16,17)
• InChI Key： JCQZLXHYPRMLAO-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C(=O)O)=CN2)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 246.0196052Da
• Monoisotopic Mass: 246.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid

4-Chloro-3H-Pyrrolo[2,3-C]Quinoline-1-Carboxylic Acid: A Comprehensive Overview

The compound 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid (CAS No. 1781914-23-5) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrroloquinoline derivatives, which have garnered substantial attention due to their unique structural features and diverse biological activities. The molecule's structure incorporates a quinoline ring fused with a pyrrole moiety, along with a chlorine substituent at the 4-position and a carboxylic acid group at the 1-position. These structural elements contribute to its distinctive chemical properties and functional versatility.

Recent studies have highlighted the antimicrobial properties of 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid, particularly against Gram-positive and Gram-negative bacteria. Researchers have demonstrated that this compound exhibits potent inhibitory effects on bacterial growth, making it a promising candidate for the development of novel antibiotics. The presence of the chlorine atom at the 4-position is believed to play a critical role in enhancing the molecule's antibacterial activity by increasing its lipophilicity and improving its ability to penetrate bacterial cell membranes.

In addition to its antimicrobial properties, 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid has shown potential in the field of neuroscience. Preclinical studies have indicated that this compound may possess neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's disease. The carboxylic acid group at the 1-position is thought to facilitate interactions with cellular receptors or enzymes involved in neuronal protection, thereby contributing to its therapeutic potential.

The synthesis of 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrroloquinoline core. This is followed by chlorination at the 4-position and subsequent introduction of the carboxylic acid group through various organic transformations. The synthesis pathway requires precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

From an analytical standpoint, 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid can be characterized using a variety of techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for accurate determination of the compound's molecular structure, purity, and stability under different conditions. Advanced computational modeling techniques have also been employed to study the molecule's electronic properties and predict its interactions with biological targets.

One of the most exciting developments involving 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid is its application in drug delivery systems. Researchers have explored its use as a carrier molecule for delivering therapeutic agents across cellular membranes. The compound's ability to form stable complexes with other molecules makes it an attractive candidate for designing targeted drug delivery systems. Furthermore, its biocompatibility and low toxicity profile enhance its suitability for biomedical applications.

Despite its numerous advantages, 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid also presents certain challenges in terms of scalability and cost-effectiveness for large-scale production. Efforts are currently underway to optimize synthesis routes and reduce production costs while maintaining high-quality standards. Additionally, further research is needed to fully understand the compound's pharmacokinetics, bioavailability, and long-term safety profile before it can be considered for clinical applications.

In conclusion, 4-chloro-3H-pyrrolo[2,3-c]quinoline-1-carboxylic acid (CAS No. 1781914-23-5) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure endows it with diverse functional properties that make it suitable for applications ranging from antimicrobial agents to neuroprotective drugs. As research continues to uncover new insights into this compound's properties and mechanisms of action, it is likely to play an increasingly important role in both academic research and industrial development.